Cas no 175137-53-8 (Methyl 3-amino-4-((4-chlorophenyl)sulfonyl)thiophene-2-carboxylate)

• Product Name: Methyl 3-amino-4-((4-chlorophenyl)sulfonyl)thiophene-2-carboxylate
• CAS No: 175137-53-8
• MF: C₁₂H₁₀ClNO₄S₂
• MW: 331.79509973526
• CID: 111843
• PubChem ID: 2819175
• Update Time: 2025-04-18

Methyl 3-amino-4-((4-chlorophenyl)sulfonyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-4-((4-chlorophenyl)sulfonyl)thiophene-2-carboxylate
• METHYL 3-AMINO-4-(4-CHLOROBENZENESULFONYL)THIOPHENE-2-CARBOXYLATE
• 2-Thiophenecarboxylicacid, 3-amino-4-[(4-chlorophenyl)sulfonyl]-, methyl ester
• methyl 3-amino-4-(4-chlorophenyl)sulfonylthiophene-2-carboxylate
• METHYL 3-AMINO-4-[(4-CHLOROPHENYL)SULFONYL]THIOPHENE-2-CARBOXYLATE
• HMS1440J19
• IDI1_014772
• Maybridge3_003385
• DTXSID50384807
• Methyl 3-amino-4-(4-chlorobenzene-1-sulfonyl)thiophene-2-carboxylate
• 175137-53-8
• CCG-253376
• 2-Thiophenecarboxylic acid, 3-amino-4-[(4-chlorophenyl)sulfonyl]-, methyl ester

• Inchi： 1S/C12H10ClNO4S2/c1-18-12(15)11-10(14)9(6-19-11)20(16,17)8-4-2-7(13)3-5-8/h2-6H,14H2,1H3
• InChI Key： OSWXRGHMXRQALH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C1=CSC(C(=O)OC)=C1N)(=O)=O

Computed Properties

• Exact Mass: 330.9741
• Monoisotopic Mass: 330.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 123Ų

Experimental Properties

• PSA: 86.46